(Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile

• IUPAC Name: (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile
• InChI: InChI=1S/C12H10N4/c1-16-9-10(8-15-16)6-11(7-13)12-4-2-3-5-14-12/h2-6,8-9H,1H3/b11-6+
• InChI Key: HZCRMQISSHYYIY-IZZDOVSWSA-N
• Canonical SMILES: CN1C=C(C=N1)C=C(C#N)C2=CC=CC=N2
• Isomeric SMILES: CN1C=C(C=N1)/C=C(\C#N)/C2=CC=CC=N2
• Molecular Formula: C12H10N4
• Molecular Weight: 210.23 g/mol

Description

(Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as a pyridine-based nitrile and has a unique molecular structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins in microbial and viral cells. This compound has been shown to target specific pathways and processes that are essential for the survival and proliferation of these cells, resulting in their eventual death.
Biochemical and Physiological Effects:
In addition to its antimicrobial and antiviral properties, (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to possess significant antioxidant activity, which may make it useful in the prevention and treatment of oxidative stress-related conditions such as cancer and aging.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile in lab experiments is its relatively low toxicity and high potency. This compound has been shown to be effective at very low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are many potential future directions for research involving (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile. Some possible areas of interest include:
1. Further exploration of the compound's antimicrobial and antiviral properties, with a focus on developing new therapeutic agents for infectious diseases.
2. Investigation of the compound's antioxidant activity and its potential applications in the prevention and treatment of oxidative stress-related conditions.
3. Development of new synthesis methods that improve the yield and purity of the compound, and make it more accessible to researchers.
4. Exploration of the compound's potential applications in other fields of research, such as materials science and catalysis.
In conclusion, (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile is a unique and interesting compound that has potential applications in various fields of scientific research. Its antimicrobial, antiviral, and antioxidant properties make it an attractive candidate for the development of new therapeutic agents, while its unique molecular structure and properties make it a valuable subject of study in materials science and catalysis. Further research is needed to fully understand the potential of this compound and its future applications.

Synthesis Methods

The synthesis of (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile involves a multi-step process that requires the use of various reagents and solvents. One of the most common methods of synthesis involves the reaction of 2-pyridinecarboxaldehyde with 1-methyl-4-pyrazolecarboxaldehyde in the presence of potassium tert-butoxide. This reaction results in the formation of a pyridine-based intermediate, which is then treated with a nitrile reagent to yield the final product.

Scientific Research Applications

The (Z)-3-(1-methylpyrazol-4-yl)-2-pyridin-2-ylprop-2-enenitrile compound has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the development of new drugs and therapeutic agents. This compound has been shown to possess significant antimicrobial and antiviral properties, making it a potential candidate for the treatment of infectious diseases.